Cas no 84466-85-3 ((S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine)

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine structure
84466-85-3 structure
Product Name:(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine
CAS No:84466-85-3
MF:C11H22N2
MW:182.305782794952
MDL:MFCD18642280
CID:720436
PubChem ID:24868270
Update Time:2025-09-22

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-((1-Methylpyrrolidin-2-yl)methyl)piperidine
    • (S)-(-)-1-Methyl-2-(1-piperidinomethyl)pyrrolidine
    • (S)-(-)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine
    • (S)-1-Methyl-2-(piperidinomethyl)pyrrolidine
    • 1-[[(2S)-1-methylpyrrolidin-2-yl]methyl]piperidine
    • Piperidine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
    • 1-[[(2S)-1-Methyl-2-pyrrolidinyl]methyl]piperidine (ACI)
    • Piperidine, 1-[(1-methyl-2-pyrrolidinyl)methyl]-, (S)- (ZCI)
    • 1-{[(2S)-1-Methylpyrrolidin-2-yl]methyl}piperidine
    • MFCD00077821
    • (S)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine, 97%
    • (S)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine
    • AKOS015850694
    • CS-W017089
    • DS-3114
    • 84466-85-3
    • SCHEMBL6079950
    • Piperidine, 1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
    • M1183
    • (s)-1-methyl-2-[(piperidin-1-yl)-methyl] pyrrolidine
    • DB-076038
    • DTXSID50456139
    • (S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine
    • MDL: MFCD18642280
    • Inchi: 1S/C11H22N2/c1-12-7-5-6-11(12)10-13-8-3-2-4-9-13/h11H,2-10H2,1H3/t11-/m0/s1
    • InChI Key: VCVPSRADUBPOKJ-NSHDSACASA-N
    • SMILES: C(N1CCCCC1)[C@@H]1CCCN1C

Computed Properties

  • Exact Mass: 182.17800
  • Monoisotopic Mass: 182.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Color/Form: Light yellow transparent liquid
  • Density: 0.909 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 126°C/35mmHg(lit.)
  • Flash Point: Fahrenheit: 221 ° f
    Celsius: 105 ° c
  • Refractive Index: n20/D 1.478(lit.)
  • PSA: 15.27000
  • LogP: 1.87950
  • Optical Activity: [α]20/D −69°, c = 0.5 in ethanol
  • Solubility: Not determined

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-34
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/38
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Pricemore >>

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(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Production Method

Production Method 1

Reaction Conditions
Reference
Enantioselective cross aldol reaction via divalent tin enolate
Iwasawa, Nobuharu; et al, Chemistry Letters, 1982, (9), 1441-4

Production Method 2

Reaction Conditions
Reference
(S)-1-Methyl-2-(piperidinomethyl)pyrrolidine
Mukaiyama, Teruaki; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2003, 1, 1-5

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  20 °C; 20 °C → 0 °C; 30 min, 0 °C; 4 h, reflux; reflux → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis of chiral diamines using novel 2-trichloromethyloxazolidin-4-one precursors derived from 5-oxo-proline and proline
Amedjkouh, Mohamed; et al, Tetrahedron: Asymmetry, 2002, 13(20), 2229-2234

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Catalysts: Dicyclohexylcarbodiimide
Reference
Highly enantioselective aldol-type reaction of 3-acetylthiazolidine-2-thione with achiral aldehydes
Iwasawa, Nobuharu; et al, Chemistry Letters, 1983, (3), 297-8

Production Method 5

Reaction Conditions
1.1 Solvents: Ethanol ;  10 min, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  20 °C; 20 °C → 0 °C; 30 min, 0 °C; 4 h, reflux; reflux → 0 °C
2.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis of chiral diamines using novel 2-trichloromethyloxazolidin-4-one precursors derived from 5-oxo-proline and proline
Amedjkouh, Mohamed; et al, Tetrahedron: Asymmetry, 2002, 13(20), 2229-2234

Production Method 6

Reaction Conditions
1.1 Solvents: Chloroform ;  20 °C; 3 h, reflux
2.1 Solvents: Ethanol ;  10 min, rt
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  20 °C; 20 °C → 0 °C; 30 min, 0 °C; 4 h, reflux; reflux → 0 °C
3.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis of chiral diamines using novel 2-trichloromethyloxazolidin-4-one precursors derived from 5-oxo-proline and proline
Amedjkouh, Mohamed; et al, Tetrahedron: Asymmetry, 2002, 13(20), 2229-2234

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Raw materials

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Preparation Products

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Related Literature

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